(1R*,4R*)-N-4-(Oxetan-3-yl)cyclohexane-1,4-diamine

• IUPAC Name: 4-N-(oxetan-3-yl)cyclohexane-1,4-diamine
• InChI: InChI=1S/C9H18N2O/c10-7-1-3-8(4-2-7)11-9-5-12-6-9/h7-9,11H,1-6,10H2
• InChI Key: GYECBXBZPBBMDS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1N)NC2COC2
• Molecular Formula: C9H18N2O
• Molecular Weight: 170.25 g/mol
• CAS No.: 1349709-08-5

Description

(1R*,4R*)-N-4-(Oxetan-3-yl)cyclohexane-1,4-diamine is a useful research compound. Its molecular formula is C9H18N2O and its molecular weight is 170.256. The purity is usually 95%.
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Scientific Research Applications

Crystal Packing and Intermolecular Interactions

The study of isomeric N1,N4-bis((pyridine-n-yl)methylene)-cyclohexane-1,4-diamines revealed the importance of C–H⋯N, C–H⋯π, and π⋯π interactions in their crystal packing. These interactions play a crucial role in the structural formation of these compounds, affecting their potential applications in materials science and crystal engineering (Lai, Mohr, & Tiekink, 2006).

Synthesis and Structural Analysis

Another paper focused on the preparation, spectroscopy, and X-ray structure analysis of N, N'-Bis(3-nitrophenylmethylene)-cyclohexane-1,2-diamine, providing insights into the structural characteristics and the synthesis process of cyclohexane derivatives. These findings contribute to the field of organic chemistry and materials science by detailing the steps for synthesizing complex cyclohexane derivatives and analyzing their structural properties (Guillaume et al., 2017).

Metal Complexes and Catalytic Applications

Research on the metal complexes of cyclohexane derivatives has shown the preparation and properties of platinum(II) complexes containing methyl derivatives of cis-1,2-cyclohexanediamine. These complexes are characterized by their electronic, circular dichroism, and NMR spectra, indicating potential applications in catalysis and as intermediates in the synthesis of coordination compounds (Saito & Kidani, 1986).

Optical Materials and Luminescent Properties

The study on chiral mononuclear and one-dimensional cadmium(II) complexes constructed by (1R,2R)-N1,N2-bis(pyridinylmethyl)cyclohexane-1,2-diamine derivatives highlighted the effect of positional isomerism. These complexes exhibit luminescent properties, suggesting their potential application as optical materials. The research demonstrates how the structural variation in cyclohexane derivatives can lead to different physical properties useful in the development of new materials (Cheng et al., 2013).